Cas no 110744-90-6 (2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 110744-90-6
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• MDL: MFCD31692519
• CID: 5215315
• Update Time: 2025-05-20

2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxymethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-((Benzyloxy)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(benzyloxy)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(phenylmethoxymethyl)-1,3,2-dioxaborolane
• 2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD31692519
• Inchi： 1S/C14H21BO3/c1-13(2)14(3,4)18-15(17-13)11-16-10-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3
• InChI Key： DDCLNADXCHSLRO-UHFFFAOYSA-N
• SMILES： O1B(COCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Topological Polar Surface Area: 27.7

Additional information on 2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to 2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 110744-90-6)

2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with the chemical identifier CAS No. 110744-90-6, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, specifically a derivative of dioxaborolane, which is renowned for its utility in cross-coupling reactions and as a building block for more complex molecular architectures.

The structure of this compound features a highly stable tetramethyl-substituted dioxaborolane core, which enhances its reactivity while minimizing unwanted side reactions. The presence of a benzyloxy-methyl group at the 2-position introduces a versatile handle for further functionalization, making it an invaluable intermediate in the synthesis of fine chemicals and pharmaceuticals. This unique combination of stability and reactivity has positioned it as a preferred choice for researchers aiming to develop novel therapeutic agents.

In recent years, the demand for efficient and scalable synthetic methodologies has driven innovation in boron chemistry. The application of compounds like 2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been extensively explored in the context of Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds under mild conditions and have been widely adopted in the pharmaceutical industry for the preparation of complex drug molecules.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules. The boron atom in dioxaborolanes serves as a handle for transition-metal-catalyzed reactions, enabling the formation of diverse functional groups that are critical for biological activity. For instance, recent studies have demonstrated its utility in synthesizing kinase inhibitors, which are essential targets in oncology research. The ability to introduce precise substituents through cross-coupling reactions allows chemists to fine-tune the pharmacokinetic properties of these inhibitors, leading to more effective treatments.

The synthetic versatility of CAS No. 110744-90-6 extends beyond pharmaceutical applications. It has been leveraged in materials science for the development of advanced polymers and coatings. The incorporation of boron into polymer backbones can enhance thermal stability and mechanical strength, making these materials suitable for high-performance applications. Additionally, the reactivity of this compound has been exploited in the synthesis of liquid crystals and other optoelectronic materials, where precise molecular control is paramount.

Recent advancements in computational chemistry have further highlighted the importance of compounds like 2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Molecular modeling studies have revealed that the tetramethyl substitution pattern optimizes steric hindrance around the boron center, improving compatibility with various catalysts and substrates. This insight has enabled researchers to predict reaction outcomes with greater accuracy and design experiments more efficiently.

The industrial significance of this compound is underscored by its commercial availability from multiple suppliers. This accessibility ensures that researchers across academia and industry can readily incorporate it into their synthetic pipelines without significant hurdles. Moreover, ongoing efforts to optimize its production processes aim to reduce costs and improve yields, making it an even more attractive option for large-scale applications.

In conclusion,CAS No. 110744-90-6 represents a cornerstone in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for constructing complex molecules across multiple disciplines. As research continues to uncover new applications and refine synthetic methodologies,2-(benzyloxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is poised to remain at the forefront of chemical innovation.